7-isopropyl-2-methyl-1H-indole

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-methyl-7-propan-2-yl-1H-indole
• InChI: InChI=1S/C12H15N/c1-8(2)11-6-4-5-10-7-9(3)13-12(10)11/h4-8,13H,1-3H3
• InChI Key: UDBYPKMWCRZNJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C(=CC=C2)C(C)C

Description

7-isopropyl-2-methyl-1H-indole is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-isopropyl-phenyl)-hydrazine 7.60 g, 0.0506 mol) (Asselin et al., J. Med. Chem. 1976, 19, 787-792) and acetone (100 mL) is added 1M HCl in EtOH (2 drops). The solution is heated at a reflux overnight. The solution is concentrated, dissolved in toluene (100 mL) and concentrated. The residue is dissolved in o-xylene (100 mL) and ZnCl2 (8.3 g) is added. The solution is heated at 140° C. for 2 hours, cooled to ambient temperature, diluted with EtOAc (200 mL), washed with sat. NH4Cl, dried over Na2SO4, filtered and concentrated. The residue is purified by ISCO (5%-15% EtOAc gradient to furnish the title compound (1.76 g, 10.16 mmol, 20%). 1H NMR (CDCl3), δ 1.43 (d, J=7.0 Hz, 6H), 2.50 (s, 3H), 3.17-3.29 (m, 1H), 6.24-6.27 (m, 1H), 7.02 (d, J=7.1 Hz, 1H), 7.07 (dd, J=7.5, 7.1 Hz, 1H), 7.39 (d, J=7.5 Hz, 1H), 7.85 (bs, 1H) ppm. LC/MS (m/z): calcd. for C12H15N (M+H)+: 174.1. found: 174.1.